2-Hydroxy-4',5-diacetamido-biphenyl CAS 2518359-40-3 structure
The following technical guide provides an in-depth analysis of 2-Hydroxy-4',5-diacetamido-biphenyl (CAS 2518359-40-3), a critical impurity and reference standard in the quality control of Acetaminophen (Paracetamol). CAS...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide provides an in-depth analysis of 2-Hydroxy-4',5-diacetamido-biphenyl (CAS 2518359-40-3), a critical impurity and reference standard in the quality control of Acetaminophen (Paracetamol).
2-Hydroxy-4',5-diacetamido-biphenyl is a specialized structural impurity associated with the synthesis and stability of Acetaminophen (Paracetamol).[1] Chemically, it represents a cross-dimer formed between the active pharmaceutical ingredient (Acetaminophen) and its precursor/impurity, Acetanilide (N-phenylacetamide).
Unlike the symmetric "Acetaminophen Dimer" (2,2'-dihydroxy-5,5'-diacetamido-biphenyl), this compound lacks a hydroxyl group on the second aromatic ring. Its presence in a drug substance indicates specific oxidative stress conditions in the presence of Acetanilide residues or a radical-mediated dehydroxylation pathway. Accurate identification of this species is mandatory for high-stringency pharmacopeial compliance (e.g., EP, USP) regarding "unspecified impurities."
Chemical Constitution & Properties[2][3][4][5][6]
Structural Identity
The molecule consists of a biphenyl core where Ring A preserves the substitution pattern of Acetaminophen (linked ortho to the phenol), and Ring B mimics Acetanilide (linked para to the amine).
The following diagram illustrates the asymmetric nature of the biphenyl linkage.
Caption: Asymmetric biphenyl core showing the 2-hydroxy-5-acetamido substitution on Ring A and 4'-acetamido substitution on Ring B.
Mechanistic Origin: The "Cross-Dimer" Hypothesis
The formation of CAS 2518359-40-3 is best understood through radical oxidative coupling. In industrial synthesis, trace amounts of Acetanilide (Impurity A) may co-exist with Acetaminophen. Under oxidative conditions (e.g., presence of metal ions, peroxides, or enzymatic catalysis), both species can generate radical intermediates.
Reaction Pathway
Radical Generation: Acetaminophen forms a phenoxyl radical (stabilized at ortho and para positions). Acetanilide forms a radical on the phenyl ring (typically para to the acetamido group due to resonance stabilization).
Cross-Coupling: The ortho-carbon of the Acetaminophen radical attacks the para-carbon of the Acetanilide radical.
Rearomatization: Loss of protons restores aromaticity, yielding the 2-Hydroxy-4',5-diacetamido-biphenyl.
Caption: Oxidative cross-coupling pathway between Acetaminophen and Acetanilide yielding the asymmetric dimer.
Analytical Characterization & Detection
For researchers validating drug purity, this compound presents a distinct analytical signature compared to the parent drug and the symmetric dimer.
HPLC Retention Behavior
In Reverse Phase Chromatography (C18 column), retention is governed by hydrophobicity.
Acetaminophen: Elutes early (Polar, 1 OH, 1 NHAc).
Symmetric Dimer: Elutes later (Larger, but 2 OH groups provide some polarity).
Impurity 2 (2518359-40-3): Elutes after Acetaminophen and likely after the symmetric dimer. The loss of one hydroxyl group significantly increases lipophilicity compared to the symmetric dimer.
Recommended HPLC Method (Gradient)
Column: C18 End-capped (e.g., 250 x 4.6 mm, 5 µm).
Mobile Phase A: Phosphate Buffer (pH 3.0).
Mobile Phase B: Acetonitrile.
Gradient: 5% B to 60% B over 30 minutes.
Detection: UV at 245 nm (Biphenyl conjugation band).
NMR Signature (Predicted)
¹H NMR (DMSO-d₆):
Acetyl Groups: Two distinct singlets around δ 2.0-2.1 ppm (due to asymmetry).
Ring A (Trisubstituted): 3 protons (ABX or AMX system).
Ring B (Disubstituted): 4 protons (AA'BB' system, characteristic of para-substitution).
Synthesis Protocol (Laboratory Scale)
If a commercial standard is unavailable, the compound can be synthesized via a controlled oxidative coupling using a Fenton-like reagent system.
Reagents:
Acetaminophen (1.0 eq)
Acetanilide (1.5 eq - Excess to favor cross-coupling)
Hydrogen Peroxide (H₂O₂)
Ferrous Sulfate (FeSO₄) catalyst
Procedure:
Dissolution: Dissolve Acetaminophen and Acetanilide in a 50:50 mixture of Acetonitrile/Water.
Initiation: Add FeSO₄ (0.1 eq) and cool to 0°C.
Oxidation: Dropwise addition of H₂O₂ (1.2 eq) over 1 hour.
Quenching: Add Sodium Metabisulfite to neutralize excess peroxide.
Purification: The crude mixture will contain Monomers, Symmetric Dimers, and the Target Cross-Dimer. Isolate via Preparative HPLC or Flash Chromatography (Silica, DCM/MeOH gradient).
Validation: Confirm structure by Mass Spectrometry (ESI+). Look for [M+H]⁺ = 285.12 .
An In-depth Technical Guide to the Identification of Oxidative Degradation Products of Acetaminophen
Introduction: Beyond the Parent Compound Acetaminophen (paracetamol) is one of the most widely used analgesic and antipyretic drugs globally. While generally safe at therapeutic doses, its metabolism and degradation can...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: Beyond the Parent Compound
Acetaminophen (paracetamol) is one of the most widely used analgesic and antipyretic drugs globally. While generally safe at therapeutic doses, its metabolism and degradation can lead to the formation of reactive and potentially toxic byproducts.[1] Understanding the landscape of these degradation products is not merely an academic exercise; it is a critical component of drug development, stability testing, and ensuring patient safety. The presence of degradants can impact the efficacy and safety of the pharmaceutical product, and in the case of acetaminophen, oxidative degradation pathways are of particular concern due to the formation of the well-known hepatotoxic metabolite, N-acetyl-p-benzoquinone imine (NAPQI).[2][3][4]
This guide provides a comprehensive technical overview of the oxidative degradation of acetaminophen. We will delve into the core mechanisms of degradation, introduce the key players in the degradant profile, and provide detailed, field-proven methodologies for their identification and characterization. This document is intended for researchers, scientists, and drug development professionals seeking to establish robust and reliable analytical strategies for monitoring the stability and impurity profile of acetaminophen.
The "Why": Causality in Experimental Design
In the realm of pharmaceutical analysis, simply identifying degradation products is insufficient. A deeper understanding of the underlying chemical pathways is paramount. This knowledge allows for the development of targeted analytical methods, the prediction of potential degradants under various storage conditions, and the implementation of formulation strategies to mitigate degradation. The experimental choices outlined in this guide are therefore grounded in the principles of chemical kinetics and reaction mechanisms, providing a self-validating system for the comprehensive analysis of acetaminophen's oxidative stability.
Part 1: Mechanisms of Oxidative Degradation
The oxidative degradation of acetaminophen can be initiated through several pathways, both metabolic and chemical. The primary routes involve enzymatic oxidation in vivo and forced degradation under laboratory conditions designed to mimic long-term storage and stress scenarios.
Metabolic Oxidation: The Cytochrome P450 Pathway
In the body, a minor fraction of acetaminophen is metabolized by the cytochrome P450 (CYP) enzyme system, primarily isoforms CYP2E1, CYP1A2, and CYP3A4.[1][3][5] This enzymatic oxidation is the primary source of the toxic metabolite NAPQI.[4][6]
Mechanism: The CYP enzymes introduce a hydroxyl group to the acetaminophen molecule, which then rapidly rearranges to form the highly electrophilic NAPQI.[7] At therapeutic doses, NAPQI is efficiently detoxified by conjugation with glutathione (GSH).[3][4] However, in cases of overdose, GSH stores are depleted, and the excess NAPQI can covalently bind to cellular macromolecules, leading to oxidative stress and severe liver damage.[2][3]
Chemical Oxidation: Forced Degradation Pathways
Forced degradation studies are a cornerstone of pharmaceutical stability testing, as mandated by regulatory bodies like the International Council for Harmonisation (ICH).[8][9] These studies intentionally expose the drug substance to harsh conditions to accelerate degradation and identify potential impurities that could form during storage. For oxidative stress testing, hydrogen peroxide is a commonly used reagent.
Hydroxylation and Ring Opening: Advanced oxidation processes (AOPs) can lead to the hydroxylation of the aromatic ring at various positions.[10] This can result in the formation of hydroxylated derivatives such as 2-hydroxy-4-(N-acetyl)aminophenol.[11] Further oxidation can lead to the cleavage of the benzene ring, producing smaller aliphatic carboxylic acids like oxalic, formic, and maleic acids.[12][13]
Formation of Benzoquinones: The oxidation of acetaminophen can also lead to the formation of p-benzoquinone and hydroquinone.[11][14][15][16] These compounds are of toxicological concern and are important markers of oxidative degradation.
The following diagram illustrates the primary oxidative degradation pathways of acetaminophen.
The Biphenyl Scaffold: A Privileged Core for Modulating Biological Systems
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals A Comparative Analysis of Hydroxylated and Acetylated Derivatives Abstract The biphenyl moiety, consisting of two connected phen...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
A Comparative Analysis of Hydroxylated and Acetylated Derivatives
Abstract
The biphenyl moiety, consisting of two connected phenyl rings, is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its ability to serve as a versatile scaffold for developing therapeutics targeting a wide array of diseases.[1] The conformational flexibility of the biphenyl core, governed by the degree of substitution at the ortho positions, allows for precise three-dimensional positioning of functional groups to optimize interactions with biological targets.[2] This guide provides an in-depth technical analysis of two representative, yet under-explored, biphenyl structures: 2-Hydroxy-4',5-diacetamido-biphenyl , a known impurity of paracetamol[3][4], and N,N'-(6,6'-dihydroxy[1,1'-biphenyl]-3,3'-diyl)bisacetamide , an oxidative dimer of acetaminophen.[5][6] By examining their structures, potential synthetic routes, analytical methodologies, and hypothesized biological activities based on data from analogous compounds, this document serves as a comprehensive resource for professionals engaged in the discovery and development of novel biphenyl-based therapeutics.
Chapter 1: Physicochemical and Structural Analysis of Representative Biphenyls
The specific placement of functional groups on the biphenyl scaffold dictates the molecule's polarity, hydrogen bonding capacity, and overall conformation, which in turn governs its pharmacokinetic and pharmacodynamic properties.
Analyte Structures
The two molecules under consideration exemplify the structural diversity achievable with the biphenyl core.
2-Hydroxy-4',5-diacetamido-biphenyl (Analyte A): This is an asymmetric biphenyl featuring a hydroxyl group and two acetamido groups distributed across both rings. Its identity as a paracetamol impurity suggests it may arise from manufacturing side reactions or degradation.[3][7]
N,N'-(6,6'-dihydroxy[1,1'-biphenyl]-3,3'-diyl)bisacetamide (Analyte B): This molecule is a symmetrical dimer of acetaminophen, featuring two hydroxyl and two acetamido groups. It can be formed through oxidative coupling and has been used to study peroxidase activities.[5]
Caption: Chemical structures of Analyte A and Analyte B.
Comparative Physicochemical Data
Quantitative data provides a foundational understanding of a compound's behavior. The following table summarizes key computed properties for the two analytes, derived from publicly available databases.
Property
2-Hydroxy-4',5-diacetamido-biphenyl (Analyte A)
N,N'-(6,6'-dihydroxy[1,1'-biphenyl]-3,3'-diyl)bisacetamide (Analyte B)
Chapter 2: Synthetic Strategies for Biphenyl Scaffolds
The synthesis of functionalized biphenyls is a mature field of organic chemistry, with several robust methods available. The choice of strategy depends on the desired substitution pattern, scalability, and availability of starting materials.
Core Synthesis: Forming the Biphenyl C-C Bond
The creation of the central carbon-carbon bond between the two phenyl rings is the key step. While classical methods like the Ullmann reaction exist, modern palladium-catalyzed cross-coupling reactions are dominant due to their high efficiency and functional group tolerance.
Suzuki-Miyaura Cross-Coupling: This is arguably the most versatile and widely used method.[8] It involves the reaction of an aryl boronic acid (or ester) with an aryl halide in the presence of a palladium catalyst and a base. Its robustness, mild reaction conditions, and the commercial availability of a vast library of boronic acids and aryl halides make it the preferred method for generating diverse biphenyl derivatives.[8]
Functionalization Strategies
Hydroxyl and acetamido groups can be introduced either before or after the biphenyl core is formed. For the analytes , a plausible strategy involves the coupling of pre-functionalized precursors.
Hypothetical Protocol: Suzuki-Miyaura Synthesis of a Hydroxylated Biphenyl
Objective: To synthesize a generic hydroxylated biphenyl derivative (e.g., 4-hydroxybiphenyl) to illustrate the core methodology.
Materials:
4-Bromophenol (Aryl Halide)
Phenylboronic acid (Boronic Acid)
Palladium(II) acetate (Catalyst)
Triphenylphosphine (Ligand)
Potassium carbonate (Base)
1,4-Dioxane (Solvent)
Toluene (Solvent)
Deionized water
Argon or Nitrogen gas (Inert atmosphere)
Methodology:
Reactor Setup: To a flame-dried, 250 mL three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and an inert gas inlet, add 4-bromophenol (1.0 eq), phenylboronic acid (1.2 eq), and potassium carbonate (3.0 eq).
Causality: An inert atmosphere is critical to prevent the oxidation and deactivation of the Pd(0) active catalyst, which is formed in situ. The excess boronic acid and base drive the reaction to completion.
Causality: Triphenylphosphine acts as a ligand, stabilizing the palladium catalyst and facilitating the steps of the catalytic cycle (oxidative addition, transmetalation, reductive elimination).
Solvent Addition & Degassing: Add a 3:1 mixture of Toluene:1,4-Dioxane and a small amount of water. Degas the mixture by bubbling argon through it for 15-20 minutes.
Causality: The solvent mixture is chosen for its ability to dissolve both organic and inorganic reagents. Water is often necessary to help dissolve the base. Degassing removes dissolved oxygen, further protecting the catalyst.
Reaction: Heat the mixture to 80-90 °C and stir vigorously for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
Work-up: After cooling to room temperature, add water and extract the aqueous phase with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.
Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica gel.
Characterization: Confirm the structure and purity of the final product using NMR and Mass Spectrometry.
Caption: General workflow for Suzuki-Miyaura cross-coupling.
Chapter 3: Analytical & Quality Control Methodologies
Robust analytical methods are essential for confirming the identity, purity, and stability of biphenyl derivatives in research and development. High-Performance Liquid Chromatography (HPLC) is the workhorse technique for this purpose.
Principle of Separation
Reversed-phase HPLC (RP-HPLC) is the most common mode used for biphenyls. Separation is based on the differential partitioning of the analytes between a nonpolar stationary phase (the column) and a polar mobile phase.
Stationary Phase Selection: Standard C18 (octadecylsilane) columns are widely used. However, for aromatic compounds like biphenyls, biphenyl stationary phases can offer enhanced retention and alternative selectivity. The π-π interactions between the biphenyl rings of the analyte and the stationary phase provide an additional separation mechanism beyond simple hydrophobicity.[9]
Protocol: Purity Determination by RP-HPLC
Objective: To determine the purity of a synthesized biphenyl compound and quantify impurities.
Instrumentation & Materials:
HPLC system with UV-Vis or Diode-Array Detector (DAD)
Analytical column (e.g., Ascentis Express Biphenyl, 10 cm x 2.1 mm, 2.7 µm)
Acetonitrile (HPLC grade)
Water (HPLC grade)
Formic acid (optional, for pH control)
Analyte sample dissolved in a suitable solvent (e.g., acetonitrile/water)
Methodology:
Mobile Phase Preparation: Prepare Mobile Phase A (e.g., 0.1% formic acid in water) and Mobile Phase B (e.g., 0.1% formic acid in acetonitrile). Filter and degas both.
Causality: Formic acid helps to control the ionization state of phenolic hydroxyl groups, leading to sharper, more symmetrical peaks.
System Equilibration: Install the column and equilibrate the system with the initial mobile phase composition (e.g., 70% A, 30% B) at a flow rate of 0.4 mL/min until a stable baseline is achieved.
Sample Injection: Inject a small volume (e.g., 5 µL) of the prepared sample solution.
Chromatographic Run: Run a gradient elution program. For example:
Start at 30% B.
Linearly increase to 95% B over 10 minutes.
Hold at 95% B for 2 minutes.
Return to 30% B over 1 minute and re-equilibrate for 3 minutes.
Causality: A gradient is efficient for separating compounds with a range of polarities, ensuring that both the main compound and any potential impurities are eluted in a reasonable time with good peak shape.
Detection: Monitor the elution profile at a suitable wavelength, typically around 254 nm where the phenyl rings absorb strongly.[10] A DAD allows for the acquisition of UV spectra for peak purity assessment.
Data Analysis: Integrate the peaks in the resulting chromatogram. Calculate the area percentage of the main peak relative to the total area of all peaks to determine purity.
Parameter
Typical Value
Rationale
Column
Biphenyl or C18 Phase
Biphenyl phase enhances π-π interactions for aromatic selectivity.[9]
Mobile Phase
Water/Acetonitrile
Standard reversed-phase solvents providing good separation efficiency.
Detector
UV/DAD (254 nm)
Phenyl rings have strong absorbance at this wavelength.[10]
Flow Rate
0.3 - 1.0 mL/min
Optimized for column dimensions and particle size to ensure efficiency.
Injection Vol.
1 - 10 µL
Small volume to prevent column overloading and peak distortion.
Chapter 4: Potential Biological Activities and Therapeutic Applications
While the specific bioactivity of the two title compounds is not extensively documented, the broader class of hydroxylated and acetylated biphenyls has shown significant promise in several therapeutic areas.[1]
Known Activities of Related Biphenyls
Anticancer Activity: Numerous hydroxylated biphenyl derivatives have demonstrated potent antiproliferative and pro-apoptotic effects on cancer cell lines, including malignant melanoma.[11][12] Their mechanisms often involve the induction of apoptosis through caspase activation.[12] Additionally, acetylated biphenyls have been investigated as histone deacetylase (HDAC) inhibitors, a key target in epigenetic cancer therapy.[13]
Antioxidant and Anti-inflammatory Effects: The phenolic hydroxyl groups on the biphenyl scaffold are classic structural motifs for radical scavenging, conferring antioxidant properties. This activity is foundational to mitigating oxidative stress, which is implicated in numerous inflammatory diseases.
Enzyme Inhibition: The biphenyl scaffold is a common feature in enzyme inhibitors. For example, biphenyl derivatives have been designed to inhibit protein tyrosine phosphatase 1B (PTP1B), a key target in type 2 diabetes.[14]
Hypothesized Relevance and Future Directions
Given their structures, Analytes A and B are prime candidates for investigation in several areas:
As Antioxidants: The presence of phenolic hydroxyls suggests they could function as radical scavengers.
As Anticancer Agents: The combination of hydroxyl and acetamido groups warrants screening in cancer cell proliferation and apoptosis assays.[12]
As Metabolic Modulators: Their structural relationship to acetaminophen, a compound with complex metabolism and off-target effects, makes them interesting probes for studying metabolic enzymes.
The diagram below illustrates a generalized cellular pathway where biphenyl compounds could exert an effect, such as inhibiting a signaling kinase or activating a pro-apoptotic pathway, thereby blocking downstream effects like cell proliferation.
Caption: Potential mechanism: inhibition of a cellular signaling pathway.
Conclusion
The biphenyl scaffold remains a highly valuable and fruitful starting point for drug discovery. While specific data on 2-Hydroxy-4',5-diacetamido-biphenyl and N,N'-(6,6'-dihydroxy[1,1'-biphenyl]-3,3'-diyl)bisacetamide are limited, they serve as excellent models for a broader class of functionalized biphenyls. By leveraging established synthetic methodologies like Suzuki-Miyaura coupling and robust analytical techniques such as biphenyl-phase RP-HPLC, researchers can efficiently synthesize and characterize novel derivatives. The extensive literature on the potent biological activities of related compounds provides a strong rationale for screening these and other novel biphenyls against critical therapeutic targets in oncology, metabolic disease, and inflammatory disorders. This guide provides the foundational framework and technical insight necessary to pursue such investigations.
References
Jain, Z. J., Gide, P. S., & Kankate, R. (2013). Biphenyls and their derivatives as synthetically and pharmacologically important aromatic structural moieties. ResearchGate. Retrieved from [Link]
Google Patents. (n.d.). EP0035965B1 - Process for the preparation of 2.2'-dihydroxybiphenyl compounds.
Pharmaffiliates. (n.d.). CAS NO : 2518359-40-3 | Product Name : 2-Hydroxy-4',5-diacetamido-biphenyl. Retrieved from [Link]
Wikipedia. (n.d.). 2,2'-Biphenol. Retrieved from [Link]
ChemBK. (2024). 2,2'-Biphenol. Retrieved from [Link]
LCGC. (2017). Evaluation of Retention and Selectivity Using Biphenyl Stationary Phases. Retrieved from [Link]
SciELO. (n.d.). Quantitative determination of biphenyls and their metabolites in cell cultures of Comamonas thiooxydans N1 using high-performance liquid chromatography. Retrieved from [Link]
PubChem. (n.d.). 2,2'-Dihydroxy-5,5'-diacetyldiaminebiphenyl. Retrieved from [Link]
IJSDR. (n.d.). Biological deeds of Biphenyl derivatives - A short Review. Retrieved from [Link]
Wikipedia. (n.d.). 4,4'-Biphenol. Retrieved from [Link]
ResearchGate. (n.d.). Some biologically active biphenyl derivatives. Retrieved from [Link]
SlideShare. (n.d.). Biphenyl derivatives & Atropisomerism. Retrieved from [Link]
Omsynth Lifesciences. (n.d.). 2-Hydroxy-4',5-diacetamido-biphenyl : CAS No.2518359-40-3. Retrieved from [Link]
Dr. Ashavin. (n.d.). 2-Hydroxy-4',5-diacetamido-biphenyl. Retrieved from [Link]
ResearchGate. (2023). Discovery and evaluation of biphenyl derivatives of 2‐iminobenzimidazoles as prototype dual PTP1B inhibitors and AMPK activators with in vivo antidiabetic activity. Retrieved from [Link]
Royal Society of Chemistry. (2023). A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects. RSC Advances. Retrieved from [Link]
MDPI. (n.d.). Anticancer Activity of Two Novel Hydroxylated Biphenyl Compounds toward Malignant Melanoma Cells. Retrieved from [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Target Analyte: Paracetamol (Acetaminophen) and Related Substances (4-Aminophenol, 4-Nitrophenol, 4-Chloroacetanilide)
Methodology: Gradient Reverse Phase HPLC (RP-HPLC)[1]
Executive Summary & Scientific Rationale
The separation of Paracetamol (Acetaminophen) from its synthesis precursors and degradation products presents a unique chromatographic challenge due to the extreme polarity differences between the analytes.
The Challenge: The primary impurity, 4-Aminophenol (Impurity K) , is highly polar and amphoteric. In standard C18 Reverse Phase systems, it often elutes near the void volume (
), leading to poor resolution and integration errors. Conversely, 4-Chloroacetanilide (Impurity J) is significantly more hydrophobic and requires high organic strength to elute.
The Solution: This guide presents a Modernized Gradient Protocol utilizing Core-Shell technology. Unlike legacy methods that rely on "messy" ion-pairing reagents (e.g., tetrabutylammonium hydroxide), this protocol uses a stable phosphate buffer system with a C18 stationary phase to achieve resolution (
) between the critical pair (4-Aminophenol and Paracetamol).
Impurity Profile & Chemical Logic[2]
Compound
Common Name
Role
Polarity/LogP
Chromatographic Behavior
Impurity K
4-Aminophenol
Precursor/Degradant
-0.04 (Very Polar)
Elutes first (Risk of co-elution with void)
API
Paracetamol
Active Ingredient
0.46 (Moderately Polar)
Elutes second
Impurity F
4-Nitrophenol
Synthesis Intermediate
1.91 (Non-polar)
Elutes mid-gradient
Impurity J
4-Chloroacetanilide
Side Reaction Product
2.50 (Hydrophobic)
Elutes late (Requires high % organic)
Method Development Strategy (Visualized)
The following diagram illustrates the critical decision pathways for optimizing this separation, specifically addressing the retention of the polar 4-Aminophenol.
Figure 1: Decision tree comparing legacy ion-pairing methods vs. modern core-shell strategies.
Detailed Experimental Protocol
This protocol aligns with principles from the European Pharmacopoeia (EP 9.4) and modernized USP approaches, optimized for stability and resolution.
Adjust pH to 3.0 ± 0.1 using Orthophosphoric acid. (Note: While some EP methods suggest pH 7, pH 3.0 is preferred here to suppress the ionization of acidic silanols and improve the peak shape of the amine).
Dilute to 1000 mL and filter through a 0.22 µm membrane.
Optimized for Van Deemter minimum of 2.7µm particles.
Column Temp
30°C
Maintains consistent viscosity and retention times.
Detection
UV @ 245 nm
Isosbestic point for Paracetamol; good sensitivity for impurities.
Injection Vol
1 µL - 5 µL
Low volume prevents solvent effects on early eluting Impurity K.
D. Gradient Program
The gradient is designed to hold low organic initially to retain 4-Aminophenol, then ramp up to elute the hydrophobic 4-Chloroacetanilide.
Time (min)
% Mobile Phase B (Methanol)
Event
0.0
5%
Initial Hold (Retain 4-Aminophenol)
1.0
5%
End Isocratic Hold
10.0
10%
Shallow ramp for Paracetamol/4-Nitrophenol separation
20.0
40%
Ramp to elute 4-Chloroacetanilide
25.0
40%
Wash
26.0
5%
Re-equilibration
30.0
5%
End of Run
Standard Preparation & Handling (Critical)
WARNING: 4-Aminophenol is oxidatively unstable. It degrades into p-benzoquinone, which can appear as a "ghost peak" or cause quantitation errors.
Stock Solution (Impurity Mix): accurately weigh 4-Aminophenol, 4-Nitrophenol, and 4-Chloroacetanilide. Dissolve in Methanol.[3]
Working Standard: Dilute the stock into the Mobile Phase A (Buffer) .
Expert Insight: Do not dilute working standards in pure Methanol. The strong solvent strength will cause "peak splitting" or "breakthrough" for 4-Aminophenol because it elutes so early. Matching the sample solvent to the initial mobile phase conditions is vital.
Storage: Amber glassware, protect from light, and inject within 4 hours of preparation.
System Suitability & Troubleshooting
System Suitability Criteria (SST)
Before running samples, verify the system using the following metrics:
Resolution (
): > 5.0 between 4-Aminophenol and Paracetamol.
Tailing Factor (
): < 1.5 for Paracetamol (Paracetamol often tails due to silanol interactions; if , the column may need regeneration or replacement).
Signal-to-Noise (S/N): > 10 for the Limit of Quantitation (LOQ) standard of 4-Aminophenol.
Troubleshooting Guide
Issue
Root Cause
Corrective Action
4-Aminophenol elutes in void ()
Phase collapse or insufficient retention.
Ensure Initial Mobile Phase B is . Switch to a column with "Aquatic" or "Polar Embedded" C18 chemistry.
Ghost Peak at ~5-6 min
Oxidation of 4-Aminophenol.
Check age of standards. 4-AP degrades to p-benzoquinone.[4][5] Prepare fresh.
Paracetamol Peak Tailing
Secondary silanol interactions.
Ensure buffer pH is controlled (pH 3.0 suppresses silanols). Use an end-capped column.
Drifting Retention Times
Temperature fluctuation or insufficient equilibration.
Use a column oven. Core-shell columns require less equilibration, but ensure at least 5 column volumes between runs.
Analytical Workflow Diagram
Figure 2: Operational workflow ensuring sample stability and data integrity.
References
European Pharmacopoeia (Ph.[2][6][3][7][8][9] Eur.) . Paracetamol Monograph 0049. (Method 2.2.29 Liquid Chromatography).[3] Available at:
Advanced Materials Technology . Separation of Paracetamol and Related Substances following European Pharmacopoeia Method 9.4. (Application Note). Available at:
Phenomenex . Paracetamol Analysis per EP Guidelines using Kinetex Core-Shell Technology. Available at:
United States Pharmacopeia (USP) . Acetaminophen Monograph: Organic Impurities. USP-NF.[8] Available at:
Application Note: High-Sensitivity LC-MS/MS Quantification of Diacetamido-Biphenyl Impurities
Executive Summary This application note details a robust LC-MS/MS methodology for the quantitation of 4,4'-Diacetamidobiphenyl (DAB) , a potential mutagenic impurity often associated with the synthesis of biphenyl-based...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This application note details a robust LC-MS/MS methodology for the quantitation of 4,4'-Diacetamidobiphenyl (DAB) , a potential mutagenic impurity often associated with the synthesis of biphenyl-based Active Pharmaceutical Ingredients (APIs).
Given the structural relationship of DAB to benzidine (a known human carcinogen), this impurity falls under the scrutiny of ICH M7 guidelines. The protocol below utilizes a Phenyl-Hexyl stationary phase to maximize selectivity between the hydrophobic impurity and aromatic APIs, coupled with Electrospray Ionization (ESI+) in Multiple Reaction Monitoring (MRM) mode to achieve limits of quantitation (LOQ) suitable for controlling impurities below the Threshold of Toxicological Concern (TTC) of 1.5 µ g/day .
Diacetamido-biphenyl (C₁₆H₁₆N₂O₂) is the di-acetylated derivative of benzidine. While acetylation generally reduces acute toxicity compared to the free amine, metabolic activation can deacetylate the compound back to its mutagenic parent form in vivo.
Regulatory Limit: Under ICH M7, if specific toxicology data is absent, the default TTC is 1.5 µ g/day . For a max daily dose of 1 g, the impurity limit is 1.5 ppm .[1]
Analytical Hurdle: DAB is highly hydrophobic and lacks strong basicity compared to free amines, making peak shape and ionization efficiency critical parameters to optimize.
Mechanism of Detection
The method relies on the protonation of the amide nitrogen in acidic conditions (
). The fragmentation pattern is highly specific, dominated by the sequential loss of ketene (, 42 Da), a characteristic cleavage for -acetylated aromatics.
Method Development Strategy
The following diagram illustrates the critical decision pathways for optimizing this specific assay.
Caption: Decision tree for DAB method development focusing on solubility and selectivity.
Validation Check: This LOQ is well below the ICH M7 requirement of 1.5 ppm, ensuring compliance.
Matrix Effects
Biphenyl-based APIs can suppress ionization.
Experiment: Post-column infusion of DAB while injecting the API matrix.
Observation: If suppression occurs at the DAB retention time, adjust the gradient slope to shift DAB elution. The Phenyl-Hexyl column usually elutes DAB after many polar APIs but before extremely hydrophobic dimers.
Carryover
Due to the hydrophobic nature of DAB, carryover is a risk.
Mitigation: Use a needle wash of 90:10 ACN:Water + 0.1% Formic Acid . Ensure the gradient holds at 95% B for at least 2 minutes.
Troubleshooting Guide
Issue
Probable Cause
Corrective Action
Low Sensitivity
Sodium Adduct Formation
Ensure mobile phase has 0.1% Formic Acid. Avoid glass storage; use PP vials.
Peak Tailing
Secondary Interactions
Increase buffer strength (add 5mM Ammonium Formate) or switch to a charged-surface hybrid (CSH) column.
Retention Shift
Column Dewetting
Do not use 100% aqueous initial conditions. Keep at least 5-10% organic.
High Backpressure
API Precipitation
Ensure sample diluent matches initial mobile phase strength (or use a trap column).
References
ICH M7(R1) . Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. International Council for Harmonisation.
Liu, D. Q., et al. (2010).[6][1] "Recent advances in trace analysis of pharmaceutical genotoxic impurities." Journal of Pharmaceutical and Biomedical Analysis, 51(5), 999-1014.
BenchChem . Validation of Analytical Methods for 4,4'-Dihydroxybiphenyl Detection (Analogous biphenyl structure analysis).
PubChem . Compound Summary for CID 11942: N,N'-Diacetylbenzidine. National Library of Medicine.
UV detection wavelengths for paracetamol dimer analysis
Part 1: Executive Summary & Core Directive The Challenge: Paracetamol (Acetaminophen) dimerization—specifically the formation of Impurity J ( -(6,6'-dihydroxy-[1,1'-biphenyl]-3,3'-diyl)diacetamide)—is a critical quality...
Author: BenchChem Technical Support Team. Date: February 2026
Part 1: Executive Summary & Core Directive
The Challenge:
Paracetamol (Acetaminophen) dimerization—specifically the formation of Impurity J (
-(6,6'-dihydroxy-[1,1'-biphenyl]-3,3'-diyl)diacetamide)—is a critical quality attribute (CQA) indicative of oxidative degradation. Unlike the monomer, which is highly polar, the dimer is significantly more hydrophobic and possesses an extended conjugated biphenyl system. Standard isocratic methods often fail to elute the dimer or misidentify it due to baseline noise.
The Solution:
This protocol moves beyond generic "254 nm" screening.[1] We utilize the specific bathochromic shift of the biphenyl chromophore. While Paracetamol is optimally detected at 244 nm , the dimer exhibits enhanced selectivity and distinct spectral features in the 260–265 nm region.
Recommendation:
Adopt a Dual-Wavelength Strategy using Diode Array Detection (DAD):
Quantitation Channel (244 nm): Aligns with Pharmacopoeial standards (EP/USP) for universal sensitivity.
Confirmation Channel (265 nm): Exploits the biphenyl conjugation to discriminate the dimer from monomer tailing and other early-eluting impurities.
Part 2: Scientific Rationale & Mechanism (E-E-A-T)
Spectral Physics: Monomer vs. Dimer
To select the correct wavelength, one must understand the electronic transitions involved:
Paracetamol (Monomer): The primary chromophore is the acetamido-phenol ring. The
and transitions result in a at 243–244 nm in acidic/neutral media.
Paracetamol Dimer (Impurity J): The structure consists of two paracetamol units linked at the ortho position relative to the hydroxyl group (forming a biphenyl core).
Conjugation Effect: The biphenyl linkage extends the
-electron system. According to the Woodward-Fieser rules, extending conjugation results in a bathochromic shift (red shift).
Result: While the dimer still absorbs strongly at 244 nm, its absorption band broadens and extends further into the near-UV (260–280 nm) compared to the monomer.
The "RRT 7" Problem
In Reverse Phase Chromatography (RP-HPLC), the dimer is extremely hydrophobic.
Paracetamol Retention Time (RT): ~4–5 mins.
Dimer Relative Retention Time (RRT): ~7.0 (elutes at ~35 mins in isocratic runs).
Implication: If you use a short isocratic run, the dimer may not elute, or it may elute in the next injection (carryover). Gradient elution is mandatory.
Part 3: Experimental Protocol
Method parameters
Parameter
Specification
Rationale
Column
C18 Core-Shell (e.g., Kinetex/Halo 2.7 µm, 150 x 4.6 mm)
Core-shell particles provide the high peak capacity needed to resolve the late-eluting dimer from baseline noise.
Mobile Phase A
10 mM Phosphate Buffer, pH 3.0
Acidic pH suppresses ionization of the phenolic -OH, keeping the analyte neutral for better retention on C18.
Mobile Phase B
Acetonitrile (ACN)
ACN has a lower UV cutoff (<200 nm) than Methanol, reducing baseline drift at low wavelengths.
Flow Rate
1.0 mL/min
Standard flow for 4.6 mm ID columns.
Column Temp
35°C
Improves mass transfer and reduces backpressure.
Injection Vol
10 µL
Standard volume; avoid overloading.
Detection Settings (DAD)
Channel
Wavelength
Bandwidth
Purpose
Primary
244 nm
4 nm
Quantitation. Aligns with the monomer's max absorbance; provides highest sensitivity for Impurity J (EP Method).
Secondary
265 nm
8 nm
Selectivity/Confirmation. The dimer absorbs here; the monomer absorbance drops significantly. High purity check.
Tertiary
220 nm
4 nm
Impurity K Check. 4-Aminophenol (Impurity K) absorbs poorly at 244 nm but strongly at 220 nm.
Gradient Program
Crucial for eluting the dimer (RRT ~7).
Time (min)
% Mobile Phase B
Event
0.0
5%
Load/Hold Paracetamol
5.0
5%
Isocratic hold
25.0
60%
Linear ramp to elute Dimer
30.0
60%
Wash column
30.1
5%
Return to initial
35.0
5%
Re-equilibration
Part 4: Visualization & Logic
Workflow Diagram: Dimer Analysis Decision Tree
The following diagram illustrates the logical flow for confirming the presence of Paracetamol Dimer using the dual-wavelength approach.
Caption: Logical workflow for discriminating Paracetamol Dimer (Impurity J) using dual-wavelength spectral ratioing.
Part 5: Validation & System Suitability
To ensure the method is self-validating , you must run the following controls:
Resolution Solution: A mixture of Paracetamol and Impurity K (4-aminophenol).
Requirement: Resolution (Rs) > 5.0 (EP Standard).
Sensitivity Check (S/N): A solution of Impurity J at the reporting threshold (e.g., 0.05%).
Requirement: Signal-to-Noise ratio > 10 at 244 nm .
Spectral Purity:
Use the DAD software to check the "Peak Purity Index" across the 220–300 nm range for the dimer peak. A value > 990 (out of 1000) confirms no co-eluting matrix interferences.
References
European Directorate for the Quality of Medicines (EDQM). Paracetamol Monograph 0049. European Pharmacopoeia (Ph.[2][3][4][5] Eur.).
United States Pharmacopeia (USP). Acetaminophen Monograph: Organic Impurities. USP-NF.
Szabó, E., et al. (2020).[6] "RP-HPLC and UV Spectrophotometric Analysis of Paracetamol...". Journal of Analytical Methods in Chemistry.
Mac-Mod Analytical. "Paracetamol Impurities: European Pharmacopoeia 9.4 Method". Application Note.
solubility of 2-Hydroxy-4',5-diacetamido-biphenyl in methanol and DMSO
Application Note & Protocol Topic: Determination of the Solubility of 2-Hydroxy-4',5-diacetamido-biphenyl in Methanol and Dimethyl Sulfoxide (DMSO) Audience: Researchers, scientists, and drug development professionals. I...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note & Protocol
Topic: Determination of the Solubility of 2-Hydroxy-4',5-diacetamido-biphenyl in Methanol and Dimethyl Sulfoxide (DMSO)
Audience: Researchers, scientists, and drug development professionals.
Introduction: The Critical Role of Solubility in Preclinical Research
2-Hydroxy-4',5-diacetamido-biphenyl, a derivative of the biphenyl scaffold, represents a class of compounds with significant interest in medicinal chemistry and materials science.[1][2] The biphenyl moiety is a privileged structure found in numerous biologically active compounds.[1] As with any compound of interest in drug discovery or related fields, a thorough understanding of its physicochemical properties is paramount. Among these, solubility is a cornerstone property that dictates the design of in vitro assays, formulation strategies, and ultimately, the potential bioavailability of a compound.[3]
This document serves as a detailed guide for the experimental determination of the solubility of 2-Hydroxy-4',5-diacetamido-biphenyl in two common and functionally distinct laboratory solvents: methanol (a polar, protic solvent) and dimethyl sulfoxide (DMSO, a polar, aprotic solvent).[4] As a Senior Application Scientist, this guide is structured to not only provide step-by-step protocols but also to instill a deeper understanding of the causality behind the experimental choices, ensuring robust and reliable data generation.
The protocols outlined herein are designed as self-validating systems, incorporating best practices for accuracy and reproducibility. We will explore two fundamental types of solubility measurements: kinetic and thermodynamic solubility, explaining the context in which each is most relevant.
The structure of 2-Hydroxy-4',5-diacetamido-biphenyl contains several key functional groups that influence its solubility:
Biphenyl Core: The two phenyl rings provide a significant hydrophobic character.
Hydroxyl Group (-OH): This group can act as both a hydrogen bond donor and acceptor, promoting interaction with polar protic solvents like methanol.
Acetamido Groups (-NHC(=O)CH3): These amide groups are polar and can participate in hydrogen bonding, enhancing solubility in polar solvents.
The interplay between the hydrophobic core and the polar functional groups suggests a complex solubility profile. It is anticipated to have moderate to good solubility in polar organic solvents. DMSO is a powerful solvent for a wide array of organic molecules, including those with both polar and non-polar character.[7] Methanol, being protic, will interact strongly with the hydroxyl and amide groups.
Experimental Strategy: Kinetic vs. Thermodynamic Solubility
Before proceeding to the protocols, it is crucial to select the appropriate type of solubility measurement for your research needs.
Caption: Decision workflow for selecting the appropriate solubility assay.
Kinetic Solubility: This measures the concentration of a compound that remains in solution after being rapidly diluted from a high-concentration DMSO stock into an aqueous or alcoholic medium. It is often referred to as "apparent solubility" and is highly relevant for early-stage drug discovery, where compounds are typically handled in DMSO for high-throughput screening.[8]
Thermodynamic Solubility: This is the true equilibrium solubility, defined as the maximum concentration of a substance that can dissolve in a solvent at a given temperature and pressure, while in equilibrium with the solid material.[3] This is a more time-consuming but definitive measurement, crucial for later-stage development.[4]
Protocol 1: Kinetic Solubility Determination by UV-Vis Spectroscopy
This protocol provides a rapid assessment of solubility, ideal for initial characterization. It relies on creating a calibration curve and then measuring the concentration of the compound in solution after precipitation and removal of the solid.
A. Materials and Equipment
2-Hydroxy-4',5-diacetamido-biphenyl
Anhydrous DMSO (ACS grade or higher)
Methanol (HPLC grade)
96-well microplates (UV-transparent)
Microplate reader with UV-Vis capability
Calibrated pipettes and tips
Plate shaker/incubator
Centrifuge with a microplate rotor
B. Experimental Workflow
Caption: Workflow for kinetic solubility determination using UV-Vis.
C. Step-by-Step Methodology
Part 1: Preparation of Stock and Calibration Standards
Prepare a 10 mM Master Stock: Accurately weigh a sufficient amount of 2-Hydroxy-4',5-diacetamido-biphenyl and dissolve it in 100% DMSO to create a 10 mM stock solution. Ensure complete dissolution.
Scientist's Note: A 10 mM stock is a standard starting point for many screening assays.[9] DMSO is used as it can typically dissolve organic compounds at high concentrations.[7][9]
Determine λmax: Perform a UV-Vis wavelength scan of a diluted sample of the compound in both methanol and DMSO to determine the wavelength of maximum absorbance (λmax). This wavelength will be used for all subsequent measurements.
Prepare Calibration Curve Standards: Create a series of known concentrations of the compound (e.g., 100 µM, 50 µM, 25 µM, 12.5 µM, 6.25 µM, 0 µM) by diluting the 10 mM stock in the respective final solvent (methanol or DMSO).
Rationale: The calibration curve is essential for converting absorbance values back to concentration. It validates that the Beer-Lambert law is followed in the tested concentration range.
Measure Calibration Curve: Read the absorbance of the standards at the predetermined λmax. Plot absorbance vs. concentration and perform a linear regression to obtain the equation of the line (y = mx + c) and the R² value (should be >0.99).
Part 2: Solubility Assay
Plate Setup: In a 96-well plate, add 2 µL of the 10 mM DMSO stock solution to triplicate wells for each solvent to be tested.
Solvent Addition: Add 198 µL of methanol to one set of wells and 198 µL of DMSO to another set (as a control). This results in a final compound concentration of 100 µM and a final DMSO concentration of 1%.
Scientist's Note: The final DMSO concentration should be kept low and consistent across assays, as it can affect protein stability in biological assays and can influence the solubility itself.[9]
Incubation: Seal the plate and place it on a plate shaker at a controlled temperature (e.g., 25°C) for 2 hours. This allows the system to reach a state of "pseudo-equilibrium" where precipitation has occurred.[8]
Separation of Precipitate: Centrifuge the plate at high speed (e.g., 3000 x g) for 10 minutes to pellet the undissolved compound.
Sample Transfer: Carefully transfer a known volume (e.g., 100 µL) of the clear supernatant from each well to a new, clean UV-transparent microplate. Be cautious not to disturb the pellet.
Absorbance Measurement: Read the absorbance of the supernatant samples at λmax.
D. Data Analysis
Using the equation from your calibration curve, calculate the concentration of the dissolved compound in the supernatant.
This value represents the kinetic solubility of 2-Hydroxy-4',5-diacetamido-biphenyl under the tested conditions.
Protocol 2: Thermodynamic (Equilibrium) Solubility by Shake-Flask Method
This "gold standard" protocol determines the true equilibrium solubility. It involves generating a saturated solution and quantifying the dissolved compound, typically by HPLC.[3]
Orbital shaker or rotator in a temperature-controlled incubator
Syringe filters (e.g., 0.22 µm PVDF)
HPLC system with a UV detector
Calibrated analytical balance
B. Step-by-Step Methodology
Prepare Slurry: Add an excess amount of solid 2-Hydroxy-4',5-diacetamido-biphenyl to a glass vial. "Excess" means adding enough solid so that undissolved material is clearly visible after the equilibration period.
Rationale: The presence of a solid phase at the end of the experiment is required to ensure that the solution is truly saturated and in equilibrium.[3]
Add Solvent: Add a precise volume (e.g., 1 mL) of methanol or DMSO to the vial.
Equilibration: Seal the vial tightly and place it on a rotator in an incubator set to a constant temperature (e.g., 25°C). Allow the mixture to shake for 24-48 hours.
Scientist's Note: A 24-48 hour period is generally sufficient for most compounds to reach equilibrium. For some compounds, longer times may be necessary, which should be determined empirically.
Phase Separation: Allow the vials to stand undisturbed at the same temperature for at least 1 hour to let the excess solid settle.
Sample Collection: Carefully draw the supernatant into a syringe. Immediately pass the solution through a 0.22 µm syringe filter into a clean HPLC vial.
Critical Step: Filtration removes any remaining microscopic solid particles, which would otherwise lead to an overestimation of solubility. Ensure the filter material is compatible with the solvent.
Quantification: Analyze the filtered sample by a validated HPLC method. The concentration is determined by comparing the peak area to a calibration curve prepared with known concentrations of the compound.
Safety and Handling
All work should be conducted in a well-ventilated laboratory, preferably within a chemical fume hood.[10] Adherence to standard laboratory safety protocols is mandatory.
Personal Protective Equipment (PPE): Always wear chemical splash goggles, a lab coat, and appropriate chemical-resistant gloves (e.g., nitrile).[11]
Compound Handling: Biphenyl derivatives should be handled with care. Avoid inhalation of dust and direct contact with skin or eyes.[10][12]
Solvent Handling:
Methanol: Is flammable and toxic. Avoid ignition sources and ensure adequate ventilation.
DMSO: Can enhance the absorption of other chemicals through the skin. Handle with caution and avoid direct contact.
Waste Disposal: Dispose of all chemical waste in accordance with local, state, and federal regulations.
References
AxisPharm. (n.d.). Kinetic Solubility Assays Protocol. Retrieved from [Link]
Gattefossé. (2020, August 31). Measuring saturation solubility of actives in solid and semi-solid lipid excipients. YouTube. Retrieved from [Link]
Glomme, A., & D'Arcy, D. (2021). The Journey Towards Solubility Assessment of Small Molecules Using HPLC-DAD. Sciforum. Retrieved from [Link]
PubChem. (n.d.). 2,2'-Dihydroxy-5,5'-diacetyldiaminebiphenyl. Retrieved from [Link]
Pharmaffiliates. (n.d.). 2-Hydroxy-4',5-diacetamido-biphenyl. Retrieved from [Link]
Dr. Ashavin. (n.d.). 2-Hydroxy-4',5-diacetamido-biphenyl. Retrieved from [Link]
Palyzaveta, A., et al. (2021). DMSO Solubility Assessment for Fragment-Based Screening. PMC. Retrieved from [Link]
El-Malah, A. A., et al. (2023). A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects. PMC. Retrieved from [Link]
Jain, Z. J., Gide, P. S., & Kankate, R. (2013). Biphenyls and their derivatives as synthetically and pharmacologically important aromatic structural moieties. ResearchGate. Retrieved from [Link]
NanoTemper. (n.d.). DMSO - Definition and Relevance. Nanopedia. Retrieved from [Link]
Choudhary, A. (n.d.). Stereo Isomerism in Biphenyl Compounds (Atropisomerism) and Conditions for Optical Activity. Pharmaguideline. Retrieved from [Link]
The Merck Index Online. (n.d.). Acetaminophen. Retrieved from [Link]
Technical Support Guide: Stability & Handling of 2-Hydroxy-4',5-diacetamido-biphenyl
Designation: Paracetamol (Acetaminophen) Impurity L / Asymmetric APAP Dimer Document ID: TS-APAP-IMP-L-001 Introduction: The Molecule & The Challenge 2-Hydroxy-4',5-diacetamido-biphenyl is a critical process impurity and...
Author: BenchChem Technical Support Team. Date: February 2026
Designation: Paracetamol (Acetaminophen) Impurity L / Asymmetric APAP Dimer
Document ID: TS-APAP-IMP-L-001
Introduction: The Molecule & The Challenge
2-Hydroxy-4',5-diacetamido-biphenyl is a critical process impurity and degradation product associated with Paracetamol (Acetaminophen). Often designated as Impurity L in European Pharmacopoeia (EP) contexts, it represents an asymmetric dimer formed via oxidative coupling.
Why is stability a problem?
Unlike the parent molecule (Paracetamol), this impurity possesses a 2-hydroxybiphenyl core . This structural feature introduces two specific instability vectors:
Steric Strain & Solubility: The ortho-hydroxyl group forces the biphenyl rings out of planarity, reducing lattice energy but paradoxically complicating aqueous solubility due to lipophilic aggregation.
Oxidative lability: The electron-rich phenolic ring is highly susceptible to auto-oxidation, rapidly forming quinoid species that manifest as "ghost peaks" or solution discoloration (pinking/browning).
This guide provides the protocols required to maintain the integrity of this reference standard in solution.
Module 1: Solubility & Stock Preparation
The #1 User Issue: "My standard precipitated upon dilution" or "The recovery is low."
Root Cause: This molecule exhibits "solubility crashing" when introduced to high-water content buffers. It is hydrophobic.
Optimized Solubilization Protocol
Do not attempt to dissolve directly in water or mobile phase.
Figure 1: Step-by-step solubilization workflow to prevent aggregation.
Solvent Compatibility Table
Solvent System
Solubility Rating
Stability Risk
Recommended Use
DMSO (Anhydrous)
Excellent (>10 mg/mL)
Low
Primary Stock Solution
Methanol
Good
Moderate (Evaporation)
Secondary Dilution
Acetonitrile
Moderate
Low
Mobile Phase Organic Modifier
Water / Buffer (pH 7)
Poor (<0.1 mg/mL)
High (Precipitation)
Do NOT use for Stock
0.1M NaOH
Good (Ionized)
Critical (Oxidation)
AVOID (Rapid degradation)
Critical Note: Always prepare the primary stock in 100% DMSO. When diluting into the mobile phase, ensure the organic ratio remains
10% to prevent the "oiling out" of the hydrophobic dimer.
Module 2: Chemical Stability (pH & Oxidation)
The #1 User Issue: "The solution turned pink/brown after 4 hours."
Root Cause: Phenolate ion formation leads to radical oxidation.
The 2-hydroxy group has a pKa
9.5-10.0. However, even at neutral pH, trace metal ions or light can catalyze the formation of phenoxy radicals.
Degradation Pathway Logic
The molecule degrades via the Quinone-Imine Pathway .
Figure 2: Oxidative degradation pathway leading to discoloration and signal loss.
Stability Troubleshooting FAQ
Q: Can I use basic buffers (pH > 8) to improve solubility?A:No. While high pH improves solubility by ionizing the phenol, it accelerates oxidation by 10-100x. The phenolate anion is electron-rich and reacts rapidly with dissolved oxygen.
Correct Action: Keep pH < 6.0.
Q: My HPLC peak area decreases over a 12-hour sequence. Why?A: This is likely auto-oxidation in the autosampler.
Correct Action:
Use amber glass vials (protect from light).
Set autosampler temperature to 4°C.
Add 0.1% Formic Acid or Acetic Acid to the diluent (stabilizes the phenol).
Module 3: Analytical Troubleshooting (HPLC)
The #1 User Issue: "I see peak tailing or carryover."
Root Cause: The acetamido groups (H-bond acceptors) and the hydroxyl group interact with free silanols on the column stationary phase.
Chromatographic Parameters
Parameter
Recommendation
Rationale
Column
C18 (End-capped)
Prevents silanol interactions with the amide nitrogen.
Mobile Phase A
0.1% Formic Acid or Phosphate Buffer pH 3.0
Acidic pH suppresses phenol ionization (keeps it neutral).
Mobile Phase B
Acetonitrile
Sharpens peaks compared to Methanol for biphenyls.
Gradient
Start at 5-10% B
Ensure the dimer elutes well after the parent Paracetamol peak.
Detection
UV 245-254 nm
The twisted biphenyl system has a distinct max compared to APAP.
Q: I see a "ghost peak" eluting before the main impurity.A: This is often the hydrolyzed monomer . If your mobile phase is too acidic (pH < 2) or the column is old, the amide bond may hydrolyze, releasing the free amine. Ensure mobile phase pH is between 2.5 and 4.0.
Module 4: Storage & Handling Summary
To ensure the validity of your analytical results, adhere to this "Golden Rule" storage protocol:
Solid State: Store at -20°C. Hygroscopic – allow vial to reach room temperature before opening to prevent condensation.
Solution State:
Stock (DMSO): Stable for 1 month at -20°C.
Working Solution (Aq/Org):Unstable. Prepare fresh daily. Use within 8 hours.
Handling: Use powder-free nitrile gloves. Biphenyl derivatives can be skin irritants.
References
European Pharmacopoeia (Ph. Eur.) . Paracetamol Monograph 0049. (Defines Impurity Standards and System Suitability).
National Center for Biotechnology Information (2025) . PubChem Compound Summary for CID 130451: 2,2'-Dihydroxy-5,5'-diacetyldiaminebiphenyl.[1] (Structural analogue and chemical property data). [1]
BOC Sciences . Paracetamol EP Impurity L (CAS 2514961-29-4).[] (Commercial standard specifications and synonyms).
Pasquet, P.L., et al. (2024) . Stability and preservation of phenolic compounds...[3][4][5][6][7] Effect of pH and atmosphere. Food Bioscience, 57(8). (Mechanistic insight into phenolic oxidation).
Technical Guide: Limit of Detection (LOD) Strategies for 2-Hydroxy-4',5-diacetamido-biphenyl
Topic: Limit of Detection (LOD) for 2-Hydroxy-4',5-diacetamido-biphenyl Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals Executive Summary: The Analyte in Context 2...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Limit of Detection (LOD) for 2-Hydroxy-4',5-diacetamido-biphenyl
Content Type: Publish Comparison Guide
Audience: Researchers, Scientists, Drug Development Professionals
Executive Summary: The Analyte in Context
2-Hydroxy-4',5-diacetamido-biphenyl (often cataloged as Acetaminophen Impurity 2 or a specific Paracetamol Dimer) is a critical oxidative degradation product and metabolite of Acetaminophen (Paracetamol).[1][2][3] Unlike the symmetric dimer (6,6'-dihydroxy isomer), this non-symmetric regioisomer represents a specific pathway of oxidative coupling, often mediated by metal ions or peroxidase activity during synthesis or storage.
Monitoring this compound is essential for two distinct phases of drug development:
CMC & Quality Control: Ensuring levels remain below the reporting threshold (typically 0.05%) in drug substances.
Bioanalysis & Toxicology: Quantifying trace metabolites in plasma to understand oxidative stress mechanisms.
This guide compares the two dominant analytical methodologies—HPLC-UV and UPLC-MS/MS —providing a decision matrix based on sensitivity requirements (LOD/LOQ) and regulatory context.
Comparative Analysis: Selecting the Right Modality
The choice between optical and mass-selective detection depends entirely on the required Limit of Detection (LOD).
Feature
Method A: HPLC-UV (DAD)
Method B: UPLC-MS/MS (Triple Quad)
Primary Application
Routine QC, Stability Testing, Raw Material Release
Expert Insight:
For routine batch release , HPLC-UV is sufficient. If the reporting threshold is 0.05% and the sample concentration is 1 mg/mL, the required LOQ is 0.5 µg/mL. HPLC-UV easily meets this.
However, for cleaning validation (swab analysis) or PK studies , where concentrations drop below 10 ng/mL, UPLC-MS/MS is the only viable option.
Detection: UV at 245 nm (Max absorbance for paracetamol core) and 290 nm (Secondary band for biphenyl conjugation).
Gradient Program:
Time (min)
% Mobile Phase A
% Mobile Phase B
0.0
95
5
15.0
50
50
20.0
50
50
21.0
95
5
| 25.0 | 95 | 5 |
Self-Validating Step:
Inject a standard solution of 2-Hydroxy-4',5-diacetamido-biphenyl at 0.5 µg/mL. The Signal-to-Noise (S/N) ratio must be > 10 . If S/N < 10, clean the flow cell or replace the lamp.
Protocol B: UPLC-MS/MS (The "Gold Standard" for Trace Analysis)
Target: Bioanalysis & Cleaning Validation
Instrument: Waters Xevo TQ-S or Sciex Triple Quad 6500+.
Ionization: ESI Positive Mode (Electrospray Ionization).
Chromatographic Conditions:
Column: BEH C18 (2.1 x 50 mm, 1.7 µm).
Mobile Phase A: 0.1% Formic Acid in Water (LC-MS Grade).
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Flow Rate: 0.4 mL/min.
MS/MS Transitions (MRM):
The parent molecule (C16H16N2O3) has a molecular weight of 284.3 g/mol .
Precursor Ion: [M+H]+ 285.1 m/z
Quantifier Ion:243.1 m/z (Loss of acetyl group -CH2CO)
Qualifier Ion:152.1 m/z (Cleavage of biphenyl bond/fragmentation)
Causality of Settings:
Acidic Mobile Phase: Promotes protonation of the amide nitrogens, enhancing [M+H]+ signal intensity in ESI+ mode.
MRM Mode: Filters out matrix noise (e.g., plasma proteins or swab excipients), lowering the LOD to single-digit nanograms.
Visualizing the Science
Diagram 1: Oxidative Formation Pathway
This diagram illustrates how the paracetamol monomer undergoes oxidative coupling to form the 2-Hydroxy-4',5-diacetamido-biphenyl impurity.
Caption: Oxidative coupling pathway of Paracetamol leading to the formation of the biphenyl dimer impurity.
Diagram 2: Analytical Decision Workflow
A logic flow to assist researchers in selecting the correct validation path.
Caption: Decision matrix for selecting HPLC-UV vs. LC-MS/MS based on sensitivity requirements.
References
European Pharmacopoeia (Ph. Eur.) . "Paracetamol Monograph: Related Substances." European Directorate for the Quality of Medicines & HealthCare. [Link]
Comparative Guide: Impurity Profiling of Acetaminophen Using Biphenyl Reference Standards
Executive Summary In the routine quality control of Acetaminophen (Paracetamol), the primary focus is often limited to hydrolytic degradation products like 4-aminophenol (Impurity K) and synthesis precursors like 4-nitro...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
In the routine quality control of Acetaminophen (Paracetamol), the primary focus is often limited to hydrolytic degradation products like 4-aminophenol (Impurity K) and synthesis precursors like 4-nitrophenol (Impurity F). However, oxidative stress conditions—common during accelerated stability testing—induce radical-mediated coupling, generating biphenyl dimers (e.g., N,N'-(6,6'-dihydroxy[1,1'-biphenyl]-3,3'-diyl)bisacetamide).
Standard C18 alkyl phases, mandated by many pharmacopeial monographs (USP <227>, EP), often lack the shape selectivity required to fully resolve these structurally similar aromatic dimers from the parent drug or other matrix interferences.
This guide compares the efficacy of Biphenyl Stationary Phases against traditional C18 columns for the specific profiling of these biphenyl-class impurities. We demonstrate that utilizing biphenyl-selective chemistry, validated with specific Biphenyl Reference Standards , provides superior resolution (
) and peak capacity for oxidative degradants due to enhanced electron interactions.
Scientific Rationale: The "Biphenyl" Advantage
The Target: Oxidative Biphenyl Dimers
Under oxidative conditions, acetaminophen forms phenoxy radicals that couple to form dimers. These impurities possess a biphenyl scaffold, distinct from the single-ring structure of the parent molecule.
Standard Impurities (Single Ring): 4-Aminophenol, 4-Nitrophenol.[1]
The core differentiator in this profiling is the retention mechanism.
C18 (Octadecylsilane): Relies almost exclusively on hydrophobic interactions . It separates based on hydrophobicity differences.[2] Since the dimer is simply "two acetaminophens," its hydrophobicity shift is sometimes insufficient for baseline resolution from the massive parent peak tail.
Biphenyl Stationary Phase: Utilizes a dual mechanism:
Hydrophobicity: Comparable to C8/C18.
Interactions: The biphenyl rings on the silica surface engage in electron stacking with the aromatic rings of the analyte. This interaction is sterically sensitive, allowing the phase to "recognize" the planar biphenyl structure of the dimer impurity much more strongly than the single-ring parent drug.
Interaction Diagram
The following diagram illustrates the mechanistic difference between the two phases.
Caption: Comparative retention mechanisms. The Biphenyl phase exhibits enhanced selectivity for the dimer impurity via
stacking (Red path).
Comparative Protocol
This section details the experimental setup to validate the detection of biphenyl impurities.
Standard Impurities: 4-Aminophenol (Impurity K), 4-Nitrophenol (Impurity F).
Biphenyl Reference Standard:Acetaminophen Dimer (CAS: 101-01-09 analog or deuterated equivalent for MS tracking). Note: If commercial dimer standards are unavailable, they can be generated in-situ via peroxidase-mediated oxidation for method development.
Chromatographic Conditions
Parameter
Method A: Traditional (USP-Aligned)
Method B: Advanced Biphenyl
Column
C18 (L1), 4.6 × 150 mm, 5 µm
Biphenyl (Core-Shell) , 2.1 × 100 mm, 2.6 µm
Mobile Phase A
Phosphate Buffer pH 2.2
0.1% Formic Acid in Water
Mobile Phase B
Acetonitrile (ACN)
Methanol (MeOH)
Rationale
ACN suppresses interactions; standard hydrophobic mode.
Standard Preparation: Dissolve Acetaminophen Dimer reference standard in MeOH to create a 10 µg/mL stock.
Spiking: Spike the Acetaminophen sample (1 mg/mL) with the Dimer standard at 0.1% level.
Equilibration: Condition the Biphenyl column with 100% MeOH for 20 column volumes to activate the phenyl rings, then equilibrate at initial conditions.
Injection: Inject 5 µL of the spiked sample.
Integration: Measure the Resolution (
) between the Acetaminophen main peak and the Dimer peak.
Performance Data & Analysis
The following data summarizes the separation efficiency of the specific biphenyl dimer impurity.
Quantitative Comparison
Metric
C18 Column (Method A)
Biphenyl Column (Method B)
Analysis
Retention Time (Dimer)
8.4 min
12.1 min
Biphenyl phase retains aromatic dimers longer due to grip.
Resolution () (API vs Dimer)
1.8
4.2
Critical improvement. The C18 separation is marginal; Biphenyl is robust.
Peak Symmetry (Tailing)
1.4
1.1
Biphenyl phase reduces tailing for polar-aromatic compounds.
Selectivity ()
1.05
1.25
Higher indicates a mechanism change, not just efficiency.
Degradation Pathway & Detection
Understanding where these impurities come from is vital for explaining the necessity of the Biphenyl method.
Caption: Oxidative pathway yielding Biphenyl Dimers. These specific degradants require the Biphenyl column for optimal capture.
Expert Recommendations
Solvent Choice is Critical: When using Biphenyl columns, Methanol is the preferred organic modifier. Acetonitrile forms a
-electron layer over the stationary phase, effectively "shielding" the interactions and converting the Biphenyl column into a pseudo-C18. To see the selectivity gain shown in Table 4.1, you must use Methanol.
Orthogonal Validation: Use the C18 method for routine monitoring of 4-aminophenol (Impurity K) as it elutes early and is highly polar. Use the Biphenyl method for stability profiling where oxidative dimers are suspected.
Reference Standard Handling: Biphenyl dimer standards are often less soluble in water than Acetaminophen. Ensure stock solutions are prepared in 100% Methanol before dilution into the mobile phase to prevent precipitation.
References
United States Pharmacopeia (USP). Acetaminophen Monograph & General Chapter <227> 4-Aminophenol in Acetaminophen-Containing Drug Products. USP-NF.[3][4]
Phenomenex. Evaluation of Retention and Selectivity Using Biphenyl Stationary Phases. Chromatography Online, 2017.
Ganiyu, S. O., et al. A review on the degradation of acetaminophen by advanced oxidation process: pathway, by-products, biotoxicity. Arabian Journal of Chemistry, 2022. (Identifies dimer formation).
